Cyanine7.5 tetrazine
Overview
Description
Cyanine7.5 tetrazine for tetrazine ligation contains a near infrared fluorophore suitable for in vivo imaging. Absorption and emission spectra of Cyanine7.5 are similar to ICG (indocyanine green), but Cyanine7.5 is significantly brighter
Scientific Research Applications
Fluorogenic Characterization in Imaging
Cyanine7.5 tetrazine-based compounds have been explored for their potential in fluorogenic imaging. One study describes the development of tetrazine-based cyanine dyes with emission wavelengths up to ~790 nm, which are used in wash-free imaging of biomolecules in live cells. These dyes exhibit fluorescence turn-on ratios of ~4, making them suitable for near-infrared (NIR) fluorogenic imaging applications (Chen et al., 2020).
Bioorthogonal Chemistry for Cell Imaging
Tetrazine cycloadditions, including those involving this compound, have been applied in bioorthogonal labeling for live cell imaging. This method is high yielding, selective, and fast in aqueous media. It has been used for targeting Her2/neu receptors on live human breast cancer cells with modified antibodies for near-infrared fluorochrome labeling (Devaraj et al., 2008).
Super-Resolution Microscopy
This compound derivatives have been utilized in STED-based super-resolution imaging. These fluorogenic Tet-Cy3 probes were applied in bioorthogonal labeling of cytoskeletal proteins like actin, enabling super-resolution microscopy under no-wash conditions, a rare capability among indocyanines (Knorr et al., 2018).
Application in Nanoparticle-Based Diagnostics
The use of 1,2,4,5-tetrazines in nanoparticle-based clinical diagnostics has been growing. This includes applications in intracellular small molecule imaging and in-vivo imaging, highlighting the versatility of tetrazines in various biomedical contexts (Yang et al., 2012).
mRNA Detection
A novel bioorthogonal tetrazine uncaging reaction using this compound has been reported for mRNA detection in live cells. This method involves using tetrazine-reactive NIR fluorogens conjugated to high-affinity antisense nucleic acid probes, demonstrating selective fluorogenic reactivity when annealed to target RNA sequences (Wu et al., 2016).
Advancements in Bioorthogonal Chemistry
This compound and related compounds have contributed significantly to the advancement of bioorthogonal chemistry, especially in imaging, detection, and diagnostic applications. These advancements include the development of new synthetic methodologies and the expansion of dienophiles compatible with tetrazine ligation chemistry (Wu & Devaraj, 2018).
properties
Molecular Formula |
C55H58BF4N7O |
|---|---|
Molecular Weight |
919.92 |
IUPAC Name |
N/A |
InChI |
InChI=1S/C55H57N7O.BF3.FH/c1-37-57-59-53(60-58-37)43-26-22-40(23-27-43)36-56-50(63)21-8-7-13-34-62-47-31-29-42-18-10-12-20-45(42)52(47)55(4,5)49(62)33-25-39-16-14-15-38(35-39)24-32-48-54(2,3)51-44-19-11-9-17-41(44)28-30-46(51)61(48)6;2-1(3)4;/h9-12,17-20,22-33,35H,7-8,13-16,21,34,36H2,1-6H3;;1H |
InChI Key |
TYBJGGWWXYOTON-UHFFFAOYSA-N |
SMILES |
FB(F)F.CN1C(C=CC2=C3C=CC=C2)=C3C(C)(C)/C1=C\C=C(CCC4)\C=C4/C=C/C5=[N+](CCCCCC(NCC6=CC=C(C7=NN=C(C)N=N7)C=C6)=O)C8=CC=C(C=CC=C9)C9=C8C5(C)C.[F-] |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Cyanine7.5 tetrazine |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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